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Compound of Interest

Compound Name: Trimethylsulfoxonium chloride

Cat. No.: B1346063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the fundamental physicochemical properties of

trimethylsulfoxonium chloride, a versatile reagent in organic synthesis. The information is

presented to support its application in research and development, particularly in the

pharmaceutical and chemical industries.

Physicochemical Data
The core quantitative data for trimethylsulfoxonium chloride is summarized in the table

below, providing a clear reference for experimental design and execution.
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Identifier Value Source

Molecular Formula C3H9ClOS [1][2]

Linear Formula (CH3)3S(Cl)O

Molecular Weight 128.62 g/mol [1][2][3]

CAS Number 5034-06-0 [1][3]

EC Number 225-724-6

Melting Point 226-229 °C [1]

Appearance White powder [2]

SMILES C--INVALID-LINK--(C)C.[Cl-] [3]

Chemical Structure
The structural representation of trimethylsulfoxonium chloride is crucial for understanding its

reactivity and role in chemical transformations. The molecule consists of a central sulfur atom

double-bonded to an oxygen atom and single-bonded to three methyl groups, with a chloride

counter-ion.
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Caption: Chemical structure of Trimethylsulfoxonium chloride.

Experimental Considerations
While detailed experimental protocols are application-specific, the following general

considerations are pertinent when handling trimethylsulfoxonium chloride:

Storage: The compound should be stored at room temperature under an inert atmosphere.[2]

It is important to keep the container tightly closed and in a dry environment.[3]

Purity: Commercially available trimethylsulfoxonium chloride typically has a purity of 98%

or higher.[2]

Reactivity: It is primarily used as a reagent for C-C bond formation. It serves as a

methylating agent and is utilized in the synthesis of sulfoxides and sulfones.[2]
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This guide serves as a foundational resource for professionals engaged in chemical synthesis

and drug development. For specific applications and detailed experimental procedures,

consulting peer-reviewed literature and established protocols is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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